Cas no 2137092-19-2 (tert-butyl N-(1R)-1-(3-bromophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(3-bromophenyl)-3-oxopropylcarbamate
• CAS No: 2137092-19-2
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 5877064
• PubChem ID: 165501389
• Update Time: 2025-06-10

tert-butyl N-(1R)-1-(3-bromophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(3-bromophenyl)-3-oxopropylcarbamate
• 2137092-19-2
• tert-butyl N-[(1R)-1-(3-bromophenyl)-3-oxopropyl]carbamate
• EN300-1163544

• Inchi： 1S/C14H18BrNO3/c1-14(2,3)19-13(18)16-12(7-8-17)10-5-4-6-11(15)9-10/h4-6,8-9,12H,7H2,1-3H3,(H,16,18)/t12-/m1/s1
• InChI Key： QMZPUMSNFJIQBB-GFCCVEGCSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H](CC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 327.04701g/mol
• Monoisotopic Mass: 327.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1R)-1-(3-bromophenyl)-3-oxopropylcarbamate

tert-butyl N-(1R)-1-(3-bromophenyl)-3-oxopropylcarbamate (CAS No: 2137092-19-2)

The compound tert-butyl N-(1R)-1-(3-bromophenyl)-3-oxopropylcarbamate (CAS No: 2137092-19-2) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and advanced materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a chiral center at the (1R) configuration. The presence of the 3-bromophenyl moiety further enhances its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules, particularly in the development of novel drug candidates. The carbamate group in the molecule plays a crucial role in modulating the pharmacokinetic properties of the compound, making it an ideal intermediate for drug delivery systems. Additionally, the tert-butyl group contributes to the stability of the molecule, ensuring its suitability for long-term storage and transportation.

One of the most notable advancements involving this compound is its application in asymmetric synthesis. The (1R) configuration allows for the selective formation of enantiomerically pure compounds, which are essential in modern drug discovery. Researchers have successfully utilized this compound as a chiral auxiliary in the synthesis of complex natural products, demonstrating its versatility and importance in organic synthesis.

The 3-bromophenyl substituent in the molecule has been shown to enhance its electronic properties, making it an excellent candidate for use in electronic materials such as organic semiconductors and conductive polymers. Recent breakthroughs in materials science have leveraged this compound's unique electronic characteristics to develop advanced optoelectronic devices with improved performance metrics.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and carbamate formation. The use of chiral catalysts has significantly improved the enantioselectivity of these reactions, ensuring high yields of the desired (1R) configuration. This approach has been widely adopted in both academic and industrial settings due to its efficiency and scalability.

Moreover, this compound has found applications in agrochemicals, where its ability to modulate enzyme activity makes it a promising candidate for pest control agents. Recent studies have demonstrated its efficacy as an inhibitor of key enzymes involved in insect metabolism, opening new avenues for sustainable agriculture practices.

Despite its numerous applications, the handling and storage of this compound require careful consideration due to its sensitivity to environmental factors such as light and moisture. Proper packaging and storage conditions are essential to maintain its stability and ensure optimal performance in downstream applications.

In conclusion, tert-butyl N-(1R)-1-(3-bromophenyl)-3-oxopropylcarbamate (CAS No: 2137092-19-2) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies, position it as a key player in contemporary chemical research and development.